molecular formula C16H16N4O4 B583210 4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid Methyl Ester CAS No. 1320346-43-7

4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid Methyl Ester

Cat. No.: B583210
CAS No.: 1320346-43-7
M. Wt: 328.328
InChI Key: GCIHXHRROKFHIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound, also known as 4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoic Acid, has the molecular formula C15H14N4O4 and a molecular weight of 314.3 . It is used in the preparation of a Pemetrexed metabolite .


Molecular Structure Analysis

The molecular structure of this compound consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a benzoic acid group . The exact structure can be found in the referenced database .


Physical and Chemical Properties Analysis

This compound has a melting point of over 300°C and a predicted density of 1.66±0.1 g/cm3 . It is slightly soluble in DMSO and has a predicted pKa of 4.32±0.10 . It is a solid substance with a pale orange color .

Scientific Research Applications

However, exploring the scientific applications of structurally related compounds can provide insights into the types of research areas and applications where such a compound might be relevant. Here are some thematic areas and examples based on research applications of compounds with similar structural features or functionalities:

Analytical and Detection Techniques

Studies on compounds with complex structures often involve the development of analytical techniques for their detection and quantification in various matrices. For example, analytical methodologies such as liquid chromatography-mass spectrometry (LC-MS/MS) can be employed for the characterization and stability assessment of pharmaceuticals and environmental contaminants (Barchańska et al., 2019).

Drug Metabolism and Pharmacokinetics

Compounds with intricate structures, including esters of benzoic acid, are frequently studied in the context of their metabolism and pharmacokinetics in humans and animals. This involves examining how these compounds are absorbed, metabolized, and excreted, as well as their potential biological effects. For instance, the metabolism of aspartame, a well-known sweetener, has been extensively reviewed to understand its breakdown products and their health implications (Ranney & Oppermann, 1979).

Environmental Impact and Degradation

Research on the environmental fate and degradation of complex organic compounds, including esters and related derivatives, is crucial for assessing their ecological impact. Studies might focus on their persistence in the environment, biodegradation pathways, and the formation of by-products. For example, the review on the degradation of acetaminophen by advanced oxidation processes discusses pathways, by-products, and toxicity, which could provide a framework for studying similar compounds (Qutob et al., 2022).

Therapeutic Potential and Biological Activities

Compounds with specific structural features, such as the pyrrolo[2,3-d]pyrimidinyl moiety, are often explored for their potential therapeutic applications. This can include investigations into their anticancer, antimicrobial, or anti-inflammatory properties, among others. The study of organotin(IV) complexes, for instance, reviews their anticarcinogenic and toxicological properties, highlighting the importance of structural characteristics in determining biological activity (Ali, Shahzadi, & Imtiaz-ud-Din, 2018).

Properties

IUPAC Name

methyl 4-[2-(2-amino-4,6-dioxo-5,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N4O4/c1-24-15(23)9-5-2-8(3-6-9)4-7-10-11-12(18-13(10)21)19-16(17)20-14(11)22/h2-3,5-6,10H,4,7H2,1H3,(H4,17,18,19,20,21,22)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GCIHXHRROKFHIV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC=C(C=C1)CCC2C3=C(NC2=O)N=C(NC3=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N4O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.